Cas no 1153383-66-4 (1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 1153383-66-4
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 5073239
• Update Time: 2025-10-25

1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol
• 1-(oxan-4-yl)-2H-tetrazole-5-thione

• Inchi： 1S/C6H10N4OS/c12-6-7-8-9-10(6)5-1-3-11-4-2-5/h5H,1-4H2,(H,7,9,12)
• InChI Key： DENYSAQYOXCJJL-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3

Additional information on 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol

Comprehensive Overview of 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 1153383-66-4)

1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 1153383-66-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a tetrazole ring, a five-membered nitrogen-rich heterocycle, which is known for its metabolic stability and bioisosteric properties. The presence of a thiol (-SH) group and an oxan-4-yl moiety further enhances its reactivity and potential applications in drug design and material science.

In recent years, the demand for tetrazole derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol due to its potential as a building block for bioactive molecules. The compound's ability to act as a hydrogen bond donor and acceptor makes it a valuable scaffold for designing inhibitors targeting enzymes such as kinases and proteases. This aligns with the growing trend of precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol typically involves the cyclization of appropriate precursors under controlled conditions. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to improve the yield and reduce environmental impact. This resonates with the increasing focus on sustainable synthesis in the chemical industry, a topic frequently searched by professionals and students alike.

From an industrial perspective, CAS No. 1153383-66-4 is often discussed in the context of high-value intermediates. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials. For instance, the thiol group can participate in click chemistry reactions, enabling the development of novel polymers or coatings with tailored properties. This versatility has made it a subject of interest in patent literature and academic publications.

Safety and handling of 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol are critical considerations in laboratory settings. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with broader discussions on laboratory safety protocols, a recurring theme in online forums and educational resources.

In summary, 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol represents a compelling case study in modern chemical research. Its structural features and multifunctional nature make it a valuable tool for addressing challenges in drug discovery, material science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.